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Abstract: This document provides a comprehensive technical overview of the ceramide 1-
phosphate transport protein (CPTP), also known as GLTPD1. CPTP is a crucial mediator of
non-vesicular lipid trafficking, specifically shuttling the bioactive sphingolipid ceramide-1-
phosphate (C1P) between intracellular membranes. As the only identified protein with this
specific function in mammals, CPTP plays a pivotal role in regulating cellular C1P levels and
distribution, thereby influencing a cascade of downstream signaling events.[1][2] This guide
details the structure, mechanism, and core functions of CPTP in key biological processes,
including inflammation, autophagy, and cancer. It summarizes key quantitative data, outlines
relevant experimental protocols, and provides visual diagrams of associated signaling
pathways to offer a detailed resource for professionals in biomedical research and drug
development.

Core Function and Properties of CPTP

Ceramide-1-phosphate transport protein (CPTP) is a cytosolic lipid transfer protein that
selectively binds and transports ceramide-1-phosphate (C1P) between membranes.[3][4] Itis a
member of the glycolipid transfer protein (GLTP) superfamily, sharing a similar structural fold
but exhibiting distinct lipid head-group specificity.[2][5] Unlike GLTP, which transports ceramide-
linked sugars, CPTP is highly specific for ceramide-linked phosphates.[5] It shows no
significant transfer activity for other lipids such as ceramide, sphingosine-1-phosphate (S1P),
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galactosylceramide, or major phospholipids like phosphatidylcholine and phosphatidic acid.[2]

[4]

1.1 Cellular Localization CPTP resides in the cytosol but dynamically associates with various
organelle membranes to perform its transport function.[5] Key sites of association include the
trans-Golgi network (TGN), the plasma membrane, endosomes, and the nuclear membrane.[4]
[6][7] The TGN is a primary site of action, as it is where the enzyme ceramide kinase (CERK)
synthesizes C1P.[2][5][6]

1.2 Structural Architecture and Transport Mechanism The structure of CPTP is characterized by
an all-alpha-helical "sandwich" fold, which creates an internal hydrophobic cavity or tunnel.[5]
[8] This cavity shields the hydrophobic acyl chains of a C1P molecule from the aqueous
environment of the cytosol during inter-membrane transit.[8][9]

A critical feature for its function is a surface-exposed patch of cationic residues, including
Lys60, Arg106, and Arg110, which specifically recognize and bind the negatively charged
phosphate headgroup of C1P.[6] The transport mechanism is a multi-step process: CPTP binds
to a membrane, which induces conformational changes that facilitate the extraction of a C1P
molecule.[8][9] The CPTP-C1P complex then diffuses through the cytosol to an acceptor
membrane, where it releases the C1P molecule. This shuttle-like action allows for the rapid,
non-vesicular trafficking of C1P.[8][9]
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Caption: The C1P transport cycle mediated by CPTP.

Key Biological Functions and Signaling Pathways

CPTP's role as a specific C1P transporter places it at the center of several critical signaling
pathways. By controlling the subcellular location and concentration of C1P, CPTP acts as a
homeostatic regulator.

2.1 Regulation of Pro-Inflammatory Eicosanoid Production C1P is a potent signaling lipid that
activates group IVA cytosolic phospholipase A2a (cPLA2a).[3][6] This process occurs primarily
at the TGN, where C1P is synthesized by CERK.[6] Activated cPLA2a translocates to the Golgi
and releases arachidonic acid from membrane phospholipids.[3][6] Arachidonic acid is the
precursor for the synthesis of pro-inflammatory eicosanoids, which are implicated in chronic
inflammatory diseases and cancer.[3][5]

CPTP's primary function in this pathway is to prevent the accumulation of C1P at the TGN by
transporting it to other membranes, such as the plasma membrane.[6] This action effectively
downregulates cPLA2a activity and subsequent eicosanoid production.[3][5] Consequently,
depletion of CPTP leads to elevated C1P levels at the Golgi, hyperactivation of cPLA2a, and
increased production of pro-inflammatory mediators.[2][3][5]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.sci.news/medicine/science-protein-cptp-treatment-cancer-other-diseases-01289.html
https://www.asbmb.org/asbmb-today/science/030114/ceramide-1-phosphate-transport-proteins
https://www.asbmb.org/asbmb-today/science/030114/ceramide-1-phosphate-transport-proteins
https://www.sci.news/medicine/science-protein-cptp-treatment-cancer-other-diseases-01289.html
https://www.asbmb.org/asbmb-today/science/030114/ceramide-1-phosphate-transport-proteins
https://www.sci.news/medicine/science-protein-cptp-treatment-cancer-other-diseases-01289.html
https://collab.its.virginia.edu/access/content/group/f85bed6c-45d2-4b18-b868-6a2353586804/2/Ch24_Hernandez_S_Ceramide_1_Phosphate_Transfer_Protein_--Homo_sapiens-_-/Ch24_Hernandez_S_Ceramide_1_Phosphate_Transfer_Protein_--Homo_sapiens_CPTP.html
https://www.asbmb.org/asbmb-today/science/030114/ceramide-1-phosphate-transport-proteins
https://www.sci.news/medicine/science-protein-cptp-treatment-cancer-other-diseases-01289.html
https://collab.its.virginia.edu/access/content/group/f85bed6c-45d2-4b18-b868-6a2353586804/2/Ch24_Hernandez_S_Ceramide_1_Phosphate_Transfer_Protein_--Homo_sapiens-_-/Ch24_Hernandez_S_Ceramide_1_Phosphate_Transfer_Protein_--Homo_sapiens_CPTP.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6070007/
https://www.sci.news/medicine/science-protein-cptp-treatment-cancer-other-diseases-01289.html
https://collab.its.virginia.edu/access/content/group/f85bed6c-45d2-4b18-b868-6a2353586804/2/Ch24_Hernandez_S_Ceramide_1_Phosphate_Transfer_Protein_--Homo_sapiens-_-/Ch24_Hernandez_S_Ceramide_1_Phosphate_Transfer_Protein_--Homo_sapiens_CPTP.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

trans-Golgi Network

Ceramide
CPTP Depletion
Substrate
CERK C1P Accumulation
(at trans-Golgi)
Synthesizes
. mTOR Pathway

Suppression

Removes C1P from Golgi

Hyperactivation

Autophagy Induction

NLRP3 Inflammasome

Arachidonic Acid Activation

Metabolized to

Pro-inflammatory

IL-1B & IL-18 Release

Eicosanoids (Pyroptosis)

FRET-based C1P Transfer Assay Workflow

1. Prepare Vesicles: 5. Calculate Initial

- Donor (AV-C1P) > it.:t';/elzlxtgro \r/]g;iilrt]ei &h () (PRurifitze] CPTe élm?slstgéri:ilzllcz%zzl) Transfer Rate
- Acceptor (NBD-PE) p

A

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b139798?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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